Cas no 1707594-73-7 (2-[2-(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine)

• Product Name: 2-[2-(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine
• CAS No: 1707594-73-7
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 5181458
• Update Time: 2026-03-05

2-[2-(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine
• 2-(2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)ethanamine
• 1H-Pyrrole-1-ethanamine, 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-

• Inchi： 1S/C11H14N4O/c12-5-7-15-6-1-2-9(15)11-13-10(14-16-11)8-3-4-8/h1-2,6,8H,3-5,7,12H2
• InChI Key： AHECNONTZCQRMH-UHFFFAOYSA-N
• SMILES： N1(CCN)C=CC=C1C1ON=C(C2CC2)N=1

Additional information on 2-[2-(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine

Comprehensive Overview of 2-[2-(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine (CAS No. 1707594-73-7)

2-[2-(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine (CAS No. 1707594-73-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique combination of a cyclopropyl-[1,2,4]oxadiazole moiety and a pyrrole-ethylamine structure, making it a promising candidate for various pharmaceutical applications. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for novel therapeutics.

The chemical structure of 2-[2-(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine includes a 1,2,4-oxadiazole ring, which is known for its stability and bioactivity. The presence of the cyclopropyl group enhances the compound's lipophilicity, potentially improving its membrane permeability—a critical factor in drug design. Additionally, the ethylamine side chain offers opportunities for further functionalization, making this compound highly versatile for synthetic modifications.

In recent years, the demand for heterocyclic compounds like 2-[2-(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine has surged, driven by advancements in targeted drug delivery and precision medicine. This compound aligns with current trends in the pharmaceutical industry, where researchers are focusing on small-molecule inhibitors and biologically active scaffolds. Its potential applications span across central nervous system (CNS) disorders, anti-inflammatory agents, and even anticancer therapies, making it a subject of ongoing research.

From a synthetic perspective, 2-[2-(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine can be prepared through multi-step organic reactions, including cyclization and amination processes. The compound's purity and yield are critical for its applicability in high-value research, and manufacturers are continually optimizing protocols to meet these standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its quality for scientific use.

The market for 2-[2-(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine is expanding, particularly in regions with robust pharmaceutical R&D sectors, such as North America, Europe, and Asia-Pacific. Companies specializing in custom synthesis and contract research are actively listing this compound in their catalogs, catering to academic and industrial researchers. Its CAS No. 1707594-73-7 serves as a unique identifier, facilitating procurement and regulatory compliance.

Beyond its pharmaceutical potential, 2-[2-(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine is also being explored in agrochemicals and material science. Its structural motifs are valuable for designing pesticides and functional materials, highlighting its interdisciplinary relevance. As sustainability becomes a priority, researchers are investigating greener synthesis routes for this compound to minimize environmental impact.

For researchers seeking detailed information about 2-[2-(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine, reliable sources include peer-reviewed journals, patent databases, and chemical supplier platforms. Keywords such as "1,2,4-oxadiazole derivatives", "pyrrole-ethylamine synthesis", and "CAS 1707594-73-7 applications" can help locate relevant studies. The compound's growing prominence underscores its importance in modern chemistry and life sciences.

In summary, 2-[2-(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-pyrrol-1-yl]-ethylamine (CAS No. 1707594-73-7) represents a cutting-edge example of heterocyclic chemistry with broad applicability. Its unique structure, combined with its potential in drug discovery and other industries, positions it as a compound of significant interest. As research progresses, this molecule is likely to play a pivotal role in the development of next-generation therapeutics and functional materials.